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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

internal standards are paramount for accurate analytical results. This guide provides a

comprehensive comparison of commercially available 2-Bromopropane-d7 standards,

focusing on their certification, traceability, and key quality attributes. Detailed experimental

protocols for quality assessment are also provided to empower users to verify and compare

product performance.

Product Comparison
The selection of a suitable 2-Bromopropane-d7 standard is critical for applications such as

isotope dilution mass spectrometry, where it serves as an internal standard for the

quantification of its non-deuterated counterpart, 2-bromopropane. The key parameters for

comparison include chemical purity, isotopic enrichment, and the level of documentation

provided by the supplier to ensure traceability.
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Supplier/Product Chemical Purity
Isotopic Purity
(atom % D)

Documentation

Sigma-Aldrich

(Aldrich)
99% (CP)[1] 98 atom % D[1]

Certificate of Analysis

(CoA) available[1]

LGC Standards min 98%[2] 99 atom % D[2]

Certificate of Analysis,

Exact Weight

packaging available[3]

Cambridge Isotope

Laboratories
98%[4] 98%[4]

Certificate of Analysis,

Safety Data Sheet

(SDS)[4]

Clearsynth High quality Not specified
Certificate of

Analysis[5]

Amerigo Scientific 99% (CP)[6] Not specified

Buyer assumes

responsibility to

confirm identity and

purity[6]

Note: The information presented is based on publicly available data from the suppliers'

websites. For the most accurate and complete information, it is recommended to request a lot-

specific Certificate of Analysis from the respective supplier.

Certification and Traceability Workflow
The certification of a reference material like 2-Bromopropane-d7 involves a meticulous

process to establish its identity, purity, and concentration with a high degree of confidence. This

workflow ensures that the standard is traceable to recognized national or international

standards.
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Caption: Certification and traceability workflow for 2-Bromopropane-d7 standards.
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Experimental Protocol: Quality Assessment by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the analysis of 2-Bromopropane-d7 standards

to verify their chemical and isotopic purity.

Objective: To determine the chemical purity, isotopic enrichment, and identify any potential

impurities in a 2-Bromopropane-d7 standard.

Materials and Reagents:

2-Bromopropane-d7 standard

High-purity solvent (e.g., Dichloromethane, HPLC grade)

GC-MS system equipped with a suitable capillary column (e.g., DB-5ms) and a mass

selective detector.

Procedure:

Standard Preparation: Prepare a stock solution of the 2-Bromopropane-d7 standard in the

chosen solvent at a concentration of approximately 1 mg/mL. Prepare a series of dilutions

from the stock solution to determine the linear range of the instrument.

GC-MS Analysis:

Injection: Inject 1 µL of the prepared standard solution into the GC-MS system.

GC Conditions:

Inlet Temperature: 250 °C

Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, hold for

2 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:
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Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-200.

Data Analysis:

Chemical Purity: Determine the area percent of the main peak corresponding to 2-
Bromopropane-d7 in the total ion chromatogram (TIC).

Isotopic Purity: Analyze the mass spectrum of the 2-Bromopropane-d7 peak. The

molecular ion region should show a prominent peak at m/z 130 (for C3D7Br with 79Br)

and m/z 132 (for C3D7Br with 81Br). The relative abundance of ions corresponding to

lower deuteration levels can be used to estimate the isotopic purity.

Impurity Identification: Identify any other peaks in the chromatogram by comparing their

mass spectra with a reference library (e.g., NIST).

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for the GC-MS analysis of a 2-
Bromopropane-d7 standard.
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Caption: GC-MS analytical workflow for 2-Bromopropane-d7 standard quality assessment.

By following the information and protocols outlined in this guide, researchers can make

informed decisions when selecting a 2-Bromopropane-d7 standard and independently verify

its quality to ensure the integrity and accuracy of their analytical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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